Cas no 1147565-46-5 (1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene)

1-Bromo-2,3,5,6-tetradeuterio-4-iodo-benzene is a deuterated aromatic compound featuring selective halogen substitution at the 1- and 4-positions of the benzene ring. The incorporation of deuterium at the 2,3,5,6-positions enhances isotopic stability, making it valuable for mechanistic studies, NMR spectroscopy, and kinetic isotope effect investigations. The presence of both bromine and iodine offers versatile reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the deuterium labeling minimizes interference in spectroscopic analyses. This compound is particularly useful in pharmaceutical and materials science research, where precise isotopic labeling and halogen-directed functionalization are required. Its synthetic utility and isotopic purity make it a reliable reagent for advanced organic and organometallic applications.
1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene structure
1147565-46-5 structure
Product Name:1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene
CAS No:1147565-46-5
MF:C6H4BrI
MW:286.92908000946
MDL:MFCD30717990
CID:4561021
PubChem ID:58142220
Update Time:2025-10-29

1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2,3,5,6-tetradeuterio-4-iodobenzene
    • 1-bromo-4-iodo(4d)benzene
    • 1-Bromo-4-iodo(d4)benzene
    • Benzene-1,2,4,5-d4, 3-bromo-6-iodo-
    • 1-bromo-4-iodo-2,3,5,6-tetradeuteriumbenzene
    • 1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene
    • 1-bromo-4-iodo((2)H?)benzene
    • AS-52962
    • P15916
    • 1147565-46-5
    • PB48590
    • AKOS037644386
    • SCHEMBL845417
    • MDL: MFCD30717990
    • Inchi: 1S/C6H4BrI/c7-5-1-3-6(8)4-2-5/h1-4H/i1D,2D,3D,4D
    • InChI Key: UCCUXODGPMAHRL-RHQRLBAQSA-N
    • SMILES: IC1C([2H])=C([2H])C(=C([2H])C=1[2H])Br

Computed Properties

  • Exact Mass: 285.87922g/mol
  • Monoisotopic Mass: 285.87922g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 66.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0

1-bromo-2,3,5,6-tetradeuterio-4-iodo-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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abcr
AB545752-100 mg
1-Bromo-4-iodo(d4)benzene; .
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€240.20 2023-06-14
abcr
AB545752-250 mg
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€372.80 2023-06-14
abcr
AB545752-1 g
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Chemenu
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